Halofantrine hydrochloride
Halofantrine hydrochloride
Halofantrine hydrochloride is a blocker of delayed rectifier potassium current via the inhibition of hERG channel. It is an inhibitor of the hERG channel.
Brand Name:
Vulcanchem
CAS No.:
36167-63-2
VCID:
VC0529739
InChI:
InChI=1S/C26H30Cl2F3NO.ClH/c1-3-5-10-32(11-6-4-2)12-9-25(33)23-16-22-21(14-18(27)15-24(22)28)20-13-17(26(29,30)31)7-8-19(20)23;/h7-8,13-16,25,33H,3-6,9-12H2,1-2H3;1H
SMILES:
CCCCN(CCCC)CCC(C1=C2C=CC(=CC2=C3C=C(C=C(C3=C1)Cl)Cl)C(F)(F)F)O.Cl
Molecular Formula:
C26H31Cl3F3NO
Molecular Weight:
536.9 g/mol
Halofantrine hydrochloride
CAS No.: 36167-63-2
Inhibitors
VCID: VC0529739
Molecular Formula: C26H31Cl3F3NO
Molecular Weight: 536.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 36167-63-2 |
---|---|
Product Name | Halofantrine hydrochloride |
Molecular Formula | C26H31Cl3F3NO |
Molecular Weight | 536.9 g/mol |
IUPAC Name | 3-(dibutylamino)-1-[1,3-dichloro-6-(trifluoromethyl)phenanthren-9-yl]propan-1-ol;hydrochloride |
Standard InChI | InChI=1S/C26H30Cl2F3NO.ClH/c1-3-5-10-32(11-6-4-2)12-9-25(33)23-16-22-21(14-18(27)15-24(22)28)20-13-17(26(29,30)31)7-8-19(20)23;/h7-8,13-16,25,33H,3-6,9-12H2,1-2H3;1H |
Standard InChIKey | WANGFTDWOFGECH-UHFFFAOYSA-N |
SMILES | CCCCN(CCCC)CCC(C1=C2C=CC(=CC2=C3C=C(C=C(C3=C1)Cl)Cl)C(F)(F)F)O.Cl |
Canonical SMILES | CCCCN(CCCC)CCC(C1=C2C=CC(=CC2=C3C=C(C=C(C3=C1)Cl)Cl)C(F)(F)F)O.Cl |
Appearance | Solid powder |
Description | Halofantrine hydrochloride is a blocker of delayed rectifier potassium current via the inhibition of hERG channel. It is an inhibitor of the hERG channel. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 1-(1,3-dichloro-6-trifluoromethyl-9-phenanthryl)-3-di(n-butyl)aminopropanol HCl Halfan halofantrine halofantrine hydrochloride WR 171,699 WR 171669 WR-171,669 WR-171699 |
Reference | 1: Taillardat-Bertschinger A, Perry CS, Galland A, Prankerd RJ, Charman WN. 2: Adjene JO, Agoreyo FO. Effects of halofantrine hydrochloride (halfan) on the 3: Khoo SM, Prankerd RJ, Edwards GA, Porter CJ, Charman WN. A physicochemical 4: Karle JM. X-ray crystal structure of the antimalarial agent (-)-halofantrine 5: Del Nero L, Lamizana L, Nebie I, Sare S, Bougouma L, Pietra V. In vivo 6: Gillespie SH, Msaki EP, Ramsay A, Ngowi FI, Fox R. A new micronized 7: Khan MA, Rehman GN, Qazi SA. Halofantrine hydrochloride--efficacy and safety 8: Mashako MN, Kingway MP, Kayembe N. [Halofantrine hydrochloride in the 9: Karle JM, Karle IL. Structure of the antimalarial halofantrine hydrochloride. 10: Wirima J, Khoromana C, Molyneux ME, Gilles HM. Clinical trials with |
PubChem Compound | 37392 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume